Cas no 728024-40-6 (5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole
• CAS No: 728024-40-6
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD04969923
• CID: 2800336
• PubChem ID: 1419115
• Update Time: 2025-10-31

5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole
• DEB02440
• MLS000766822
• AKOS000261797
• 728024-40-6
• 5-[(3-CHLOROPHENYL)METHYL]-2H-1,2,3,4-TETRAZOLE
• AKOS000310280
• HMS1623D21
• 5-(3-chlorobenzyl)-2H-tetrazole
• 5-(3-chlorobenzyl)-1H-tetrazole
• AB20882
• 2h-tetrazole, 5-[(3-chlorophenyl)methyl]-
• BBL039297
• 5-[(3-CHLOROPHENYL)METHYL]-1H-1,2,3,4-TETRAZOLE
• EN300-229644
• CCG-129147
• DTXSID701278857
• VIWWDINFPKJOQZ-UHFFFAOYSA-N
• 2H-Tetrazole, 5-(3-chlorobenzyl)-
• 5-(3-CHLOROBENZYL)-2H-1,2,3,4-TETRAAZOLE
• HMS2262O05
• STK313290
• 5-(3-Chloro-benzyl)-2H-tetrazole
• CHEMBL1423509
• SMR000339718
• CS-0240681

• MDL： MFCD04969923
• Inchi： 1S/C8H7ClN4/c9-7-3-1-2-6(4-7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key： VIWWDINFPKJOQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1N=NNN=1

Computed Properties

• Exact Mass: 194.0359239Da
• Monoisotopic Mass: 194.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole

Introduction to 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole (CAS No. 728024-40-6)

5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole, with the CAS number 728024-40-6, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities and utility in drug discovery.

The chemical structure of 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole features a tetrazole ring substituted with a 3-chlorophenylmethyl group. The tetrazole moiety is a five-membered heterocyclic ring containing four nitrogen atoms and one carbon atom. This structural feature confers the compound with several desirable properties, including high stability and the ability to form strong hydrogen bonds. The presence of the 3-chlorophenylmethyl group adds additional complexity and functionality, potentially influencing the compound's pharmacological profile.

Recent studies have explored the biological activities of 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby reducing its catalytic activity and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines. A study published in the European Journal of Pharmacology demonstrated that this compound significantly reduces the levels of these cytokines in vitro and in vivo models. The mechanism behind this anti-inflammatory activity is thought to involve modulation of signaling pathways that regulate cytokine production.

The potential therapeutic applications of 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole extend beyond neurodegenerative and inflammatory diseases. Recent research has also explored its use as an antiviral agent. A study published in Antiviral Research reported that this compound shows promising activity against several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is believed to involve interference with viral replication processes.

To further understand the pharmacological properties of 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have generally shown favorable results, with the compound demonstrating good bioavailability and low toxicity profiles. However, more extensive clinical trials are needed to fully assess its potential as a therapeutic agent.

In conclusion, 5-(3-chlorophenyl)methyl-2H-1,2,3,4-tetrazole (CAS No. 728024-40-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.